Cas no 185845-89-0 (Pterodontic acid)

• Product Name: Pterodontic acid
• CAS No: 185845-89-0
• MF: C₁₅H₂₂O₂
• MW: 234.333984851837
• CID: 168859
• PubChem ID: 91895390
• Update Time: 2025-04-19

Pterodontic acid Chemical and Physical Properties

Names and Identifiers

• Pterodontic acid
• 2-[(2R,4aR,8S)-4a,8-Dimethyl-2,3,4,4a,5,6,7,8-octahydro-2-naphtha lenyl]acrylic acid
• [ "5", "11(13)-Eudesmadien-12-oic acid" ]
• 185845-89-0
• Pterodonticacid
• Eudesmane-5,12-dien-13-oic acid
• CS-0017113
• 2-[(2R,4AR,8S)-4A,8-DIMETHYL-3,4,5,6,7,8-HEXAHYDRO-2H-NAPHTHALEN-2-YL]PROP-2-ENOIC ACID
• HY-N1564
• AKOS032962138
• FS-10511
• 5
• DA-67001

• Inchi： 1S/C15H22O2/c1-10-5-4-7-15(3)8-6-12(9-13(10)15)11(2)14(16)17/h9-10,12H,2,4-8H2,1,3H3,(H,16,17)/t10-,12+,15+/m0/s1
• InChI Key： PHYJIMYAZBSQFJ-JVLSTEMRSA-N
• SMILES： OC(C(=C)[C@H]1C=C2[C@@H](C)CCC[C@]2(C)CC1)=O

Computed Properties

• Exact Mass: 234.161979940g/mol
• Monoisotopic Mass: 234.161979940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Color/Form: Powder

Pterodontic acid Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Eudesmane, isoeudesmane or cycloeudesmane sesquiterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Eudesmane, isoeudesmane or cycloeudesmane sesquiterpenoids